Cas no 2229506-79-8 (4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol
• CAS No: 2229506-79-8
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 5854432
• PubChem ID: 165781445
• Update Time: 2025-06-03

4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol
• EN300-1755871
• 2229506-79-8

• Inchi： 1S/C11H21N5O/c1-10(2,3)16-14-9(13-15-16)11(12)6-4-8(17)5-7-11/h8,17H,4-7,12H2,1-3H3
• InChI Key： HZACZTFEXZDDSA-UHFFFAOYSA-N
• SMILES： OC1CCC(C2N=NN(C(C)(C)C)N=2)(CC1)N

Computed Properties

• Exact Mass: 239.17461031g/mol
• Monoisotopic Mass: 239.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.8Ų

Additional information on 4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol (CAS No. 2229506-79-8)

The compound 4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol (CAS No. 2229506-79-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a cyclohexanol backbone with a tetrazole ring, a combination that is relatively rare in the literature. The presence of both amino and hydroxyl functional groups further enhances its versatility, making it a valuable intermediate in organic synthesis and pharmaceutical research.

One of the most intriguing aspects of this compound is its tetrazole moiety. Tetrazoles are known for their high stability and bioisosteric properties, often serving as replacements for carboxylic acids in drug design. The tert-butyl group attached to the tetrazole ring adds steric bulk, which can influence the compound's reactivity and binding affinity in biological systems. Researchers are particularly interested in how this structural feature might be leveraged in the development of new enzyme inhibitors or receptor modulators, topics that are currently trending in medicinal chemistry forums and academic discussions.

In the context of drug discovery, the 4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol scaffold presents exciting opportunities. The compound's cyclohexanol core is a common motif in many biologically active molecules, including those targeting central nervous system (CNS) disorders. Given the growing interest in neurotherapeutics and mental health research, this compound could serve as a key building block for novel therapeutics. Its potential applications in pain management and neurodegenerative diseases are areas of active investigation, aligning with current healthcare trends and patient needs.

From a synthetic chemistry perspective, the compound's amino and hydroxyl groups offer multiple sites for further functionalization. This makes it a versatile intermediate for the preparation of more complex molecules. Chemists are exploring its use in click chemistry and multicomponent reactions, which are popular topics in modern organic synthesis. The ability to introduce diverse substituents at these positions could lead to the development of libraries of derivatives with tailored properties, a strategy that is widely employed in high-throughput screening and lead optimization.

The physicochemical properties of 4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol also merit discussion. Its logP and solubility characteristics suggest moderate lipophilicity, which is often desirable for compounds intended to cross biological membranes. These properties are frequently searched by researchers working on drug delivery systems and formulation development, highlighting the compound's relevance in these cutting-edge fields. Additionally, its stability under various pH conditions makes it a candidate for further pharmacokinetic studies.

Another area where this compound shows promise is in material science. The tetrazole ring is known to participate in coordination chemistry, potentially enabling the development of novel metal-organic frameworks (MOFs) or catalysts. With the increasing demand for sustainable and efficient catalytic systems, this application could position the compound as a valuable tool in green chemistry initiatives. Its potential role in energy storage and carbon capture technologies is another avenue worth exploring, given the global focus on climate change and renewable energy.

In summary, 4-amino-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-ol (CAS No. 2229506-79-8) is a multifaceted compound with broad applicability across several scientific disciplines. Its unique structural features, combined with its potential in drug discovery, material science, and synthetic chemistry, make it a subject of ongoing research and development. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and sustainability.